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Compound of Interest

Compound Name: SHEN26

Cat. No.: B14083366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

evaluation of SHEN26, a novel oral antiviral agent for the treatment of COVID-19. SHEN26 is a

prodrug of a nucleoside analog, GS-441524, which acts as an inhibitor of the SARS-CoV-2

RNA-dependent RNA polymerase (RdRp), a critical enzyme in viral replication.[1] The

information presented here is based on published preclinical and clinical trial data for SHEN26
and established methodologies for antiviral drug evaluation.

Mechanism of Action
SHEN26 is orally administered and is metabolized to its active form, GS-441524.[1] As a

nucleoside analogue, GS-441524 mimics naturally occurring nucleosides. Following its uptake

into cells, it is phosphorylated to its active triphosphate form. This active metabolite is then

incorporated into the nascent viral RNA chain by the SARS-CoV-2 RdRp. The incorporation of

this analogue leads to premature termination of viral RNA synthesis, thereby inhibiting viral

replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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